Cas no 2171229-64-2 ((3S)-3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}methyl)-5-methylhexanoic acid)

• Product Name: (3S)-3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}methyl)-5-methylhexanoic acid
• CAS No: 2171229-64-2
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6234755
• PubChem ID: 165805784
• Update Time: 2025-10-29

(3S)-3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}methyl)-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}methyl)-5-methylhexanoic acid
• EN300-1510446
• 2171229-64-2
• (3S)-3-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}methyl)-5-methylhexanoic acid

• Inchi： 1S/C27H34N2O6/c1-18(2)13-19(14-26(31)32)15-29-25(30)17-34-12-11-28-27(33)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24H,11-17H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t19-/m0/s1
• InChI Key： FYIGWNPQKHQGEV-IBGZPJMESA-N
• SMILES： O(C(NCCOCC(NC[C@H](CC(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on (3S)-3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}methyl)-5-methylhexanoic acid

Comprehensive Overview of (3S)-3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}methyl)-5-methylhexanoic acid (CAS No. 2171229-64-2)

The compound (3S)-3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}methyl)-5-methylhexanoic acid, identified by its CAS No. 2171229-64-2, is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers often search for "Fmoc-protected amino acids" or "peptide coupling reagents," highlighting its relevance in modern drug discovery and biotechnology.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in cancer therapeutics and vaccine development. This compound’s CAS No. 2171229-64-2 frequently appears in patents related to targeted drug delivery systems. Its hydrophobic side chain and carboxylic acid terminus enable precise modifications, addressing trending topics like "precision medicine" and "antibody-drug conjugates (ADCs)." Laboratories prioritizing green chemistry also explore its role in reducing waste during peptide manufacturing.

The (3S)-3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}methyl)-5-methylhexanoic acid exemplifies innovation in proteomics. Its Fmoc group ensures compatibility with automated synthesizers, a feature highly searched by users investigating "high-throughput peptide production." Additionally, its methylhexanoic acid moiety enhances stability, aligning with queries about "peptide half-life extension." As the industry shifts toward AI-driven molecular design, this compound’s structural versatility positions it as a key player in computational chemistry workflows.

From a regulatory standpoint, CAS No. 2171229-64-2 complies with global safety standards, avoiding classifications as a hazardous substance. Its applications in diagnostic reagents and biomarker development resonate with searches for "non-invasive diagnostics." Furthermore, its role in enzyme-linked immunosorbent assays (ELISAs) underscores its utility in immunology research, a hotspot amid rising interest in autoimmune diseases.

In summary, (3S)-3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}methyl)-5-methylhexanoic acid bridges gaps between chemical biology and therapeutic innovation. Its CAS No. 2171229-64-2 serves as a beacon for researchers exploring "next-generation biologics" or "peptide-based vaccines," cementing its status as a cornerstone in life sciences.